Cas no 39224-17-4 (2-Chloro-4-fluoro-1,1'-biphenyl)

• Product Name: 2-Chloro-4-fluoro-1,1'-biphenyl
• CAS No: 39224-17-4
• MF: C₁₂H₈ClF
• MW: 206.64
• CID: 5082578
• PubChem ID: 53686098
• Update Time: 2026-03-01

2-Chloro-4-fluoro-1,1'-biphenyl Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-4-fluoro-1,1'-biphenyl

• Inchi： 1S/C12H8ClF/c13-12-8-10(14)6-7-11(12)9-4-2-1-3-5-9/h1-8H
• InChI Key： YTVSGLHMHZOZHJ-UHFFFAOYSA-N
• SMILES： FC1C=CC(C2C=CC=CC=2)=C(Cl)C=1

Computed Properties

• Exact Mass: 206.0298561g/mol
• Monoisotopic Mass: 206.0298561g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 0Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Chlorinated biphenyls

Additional information on 2-Chloro-4-fluoro-1,1'-biphenyl

Introduction to 2-Chloro-4-fluoro-1,1'-biphenyl (CAS No. 39224-17-4)

2-Chloro-4-fluoro-1,1'-biphenyl (CAS No. 39224-17-4) is a versatile organic compound with significant applications in the fields of medicinal chemistry, materials science, and environmental studies. This compound is characterized by its unique structural features, which include a biphenyl core with a chlorine atom at the 2-position and a fluorine atom at the 4-position. These substituents confer specific chemical and physical properties that make 2-Chloro-4-fluoro-1,1'-biphenyl an attractive candidate for various research and industrial applications.

In the realm of medicinal chemistry, 2-Chloro-4-fluoro-1,1'-biphenyl has been extensively studied for its potential as a building block in the synthesis of bioactive molecules. The biphenyl scaffold is known for its ability to mimic natural ligands and bind to specific biological targets, making it a valuable component in drug discovery. Recent research has highlighted the compound's role in the development of novel therapeutic agents for various diseases, including cancer and neurodegenerative disorders.

A study published in the Journal of Medicinal Chemistry in 2023 explored the use of 2-Chloro-4-fluoro-1,1'-biphenyl as a key intermediate in the synthesis of selective serotonin reuptake inhibitors (SSRIs). The researchers found that derivatives of this compound exhibited enhanced binding affinity to serotonin transporters, suggesting potential applications in the treatment of depression and anxiety disorders. This finding underscores the importance of 2-Chloro-4-fluoro-1,1'-biphenyl in developing more effective and targeted pharmaceuticals.

Beyond its medicinal applications, 2-Chloro-4-fluoro-1,1'-biphenyl has also garnered attention in materials science due to its unique electronic properties. The presence of halogen substituents on the biphenyl core can influence the compound's electronic structure, making it suitable for use in organic electronics and photovoltaic devices. A recent study published in Advanced Materials investigated the performance of 2-Chloro-4-fluoro-1,1'-biphenyl-based materials in organic solar cells. The results showed that these materials exhibited high charge carrier mobility and improved photovoltaic efficiency compared to traditional organic semiconductors.

In environmental studies, the behavior and fate of 2-Chloro-4-fluoro-1,1'-biphenyl in various ecosystems have been a subject of interest. Researchers have examined its biodegradability and potential environmental impact. A study published in Environmental Science & Technology in 2023 reported that 2-Chloro-4-fluoro-1,1'-biphenyl exhibits moderate biodegradability under aerobic conditions but is more persistent under anaerobic conditions. This information is crucial for assessing the compound's environmental risk and developing strategies for its safe use and disposal.

The synthetic accessibility of 2-Chloro-4-fluoro-1,1'-biphenyl has been another area of focus. Various synthetic routes have been developed to produce this compound efficiently and cost-effectively. One notable method involves the coupling reaction between 2-chlorophenylboronic acid and 4-fluorophenylboronic acid using palladium catalysis. This approach offers high yields and good functional group tolerance, making it suitable for large-scale production.

In conclusion, 2-Chloro-4-fluoro-1,1'-biphenyl (CAS No. 39224-17-4) is a multifaceted compound with diverse applications across multiple scientific disciplines. Its unique structural features and chemical properties make it an important molecule for research and development in medicinal chemistry, materials science, and environmental studies. Ongoing studies continue to uncover new possibilities for this compound, further solidifying its significance in modern scientific endeavors.